3-Ethyl-1-(3-nitrophenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• CAS RN: 56620-42-9
• Molecular Formula: C15H12N4O4
• Molecular Weight: 312.28 g/mol
• IUPAC Name: 3-ethyl-1-(3-nitrophenyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C15H12N4O4/c1-2-17-14(20)12-7-4-8-16-13(12)18(15(17)21)10-5-3-6-11(9-10)19(22)23/h3-9H,2H2,1H3
• InChI Key: VJTBVMOHKWVORR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=CC=C2)N(C1=O)C3=CC(=CC=C3)[N+](=O)[O-]

Description

3-Ethyl-1-(3-nitrophenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H12N4O4 and its molecular weight is 312.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 5.7 g of 2-(m-nitroanilino)nicotinic acid ethyl ester and 50 ml of dry tetrahydrofuran was added 1.1 g of sodium amide and the solution was stirred for one hour. To this was added dropwise under cooling 2.9 g of ethyl isocyanate and this mixture was reacted at 60°C for 10 hours. After the reaction was complete, the solvent was distilled off from the mixture, and to the residue obtained was added water to precipitate a crude product. This product was collected by filtration and recrystallized from methanol to give 3.4 g of 1-(m-nitrophenyl)-3-ethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione as colorless needles, melting at 210°-211°C.

Synthesis routes and methods II

Procedure details

2.8 g of 1-(m-nitrophenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione was dissolved in 30 ml of dry dimethylformamide. To the solution was added 0.6 g of about 50 % sodium hydride, and stirring was performed for 30 minutes. To the mixture was further added 3.5 g of diethylsulfite and the whole was reacted for 2 hours at room temperature. After the reaction was finished, the solvent was distilled off from the mixture under reduced pressure. To the residue thus obtained was added water to precipitate a crude product. This product was recrystallized from methanol to yield 2.7 g of 1-(m-nitrophenyl)-3-ethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione as pale yellow prisms, melting at 210°-211°C.